Cas no 1421525-26-9 (2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(pyridin-3-yl)acetamide)

• Product Name: 2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(pyridin-3-yl)acetamide
• CAS No: 1421525-26-9
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 6594464
• PubChem ID: 71793472
• Update Time: 2025-05-21

2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(pyridin-3-yl)acetamide
• 2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(pyridin-3-yl)acetamide
• F6246-0033
• CHEMBL3439954
• 2-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-N-pyridin-3-ylacetamide
• 2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(pyridin-3-yl)acetamide
• VU0540649-1
• 1421525-26-9
• AKOS024543799

• Inchi： 1S/C17H23N5O2/c1-12(2)16-20-21-17(24-16)13-5-8-22(9-6-13)11-15(23)19-14-4-3-7-18-10-14/h3-4,7,10,12-13H,5-6,8-9,11H2,1-2H3,(H,19,23)
• InChI Key： FYQJVAJNNHWKBJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(CC(NC2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(pyridin-3-yl)acetamide

Compound CAS No. 1421525-26-9: 2-{4-[5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl]Piperidin-1-yl}-N-(Pyridin-3-yl)Acetamide

The compound with CAS No. 1421525-26-9, known as 2-{4-[5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl]Piperidin-1-yl}-N-(Pyridin-3-yl)Acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a piperidine ring substituted with a 1,3,4-Oxadiazole moiety and an acetamide group linked to a pyridine ring. The presence of these functional groups makes this compound highly versatile and potentially useful in various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The oxadiazole ring, a heterocyclic structure known for its stability and electronic properties, plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have found that the piperidine ring contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic interventions. Additionally, the pyridine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its ability to act as a modulator of cellular signaling pathways. Experimental data suggests that it can influence key pathways such as the MAPK/ERK pathway and the PI3K/AKT pathway, which are implicated in various diseases, including cancer and neurodegenerative disorders. This dual functionality makes it a valuable tool for exploring novel therapeutic strategies.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the propan-2-yl group into the oxadiazole ring is particularly noteworthy, as it enhances the molecule's stability and reduces potential side effects. This synthesis method has been optimized to ensure high yield and purity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been tested as a potential anti-inflammatory agent, demonstrating significant activity against inflammatory markers such as TNF-alpha and IL6. Its anti-inflammatory properties are attributed to its ability to inhibit COX enzymes, which are key players in inflammation.

Furthermore, this compound has been investigated for its potential use in neuroprotective therapies. Preclinical studies indicate that it can protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is particularly advantageous for neurotherapeutic applications.

The development of this compound also aligns with current trends in green chemistry. Researchers have developed eco-friendly synthesis methods that minimize waste and reduce environmental impact. These methods involve the use of renewable resources and catalytic processes that enhance efficiency while reducing energy consumption.

In conclusion, CAS No. 1421525-26